Cas no 2223036-48-2 (4-(Ethoxy-d5)-pyridine-2-boronic acid pinacol ester)
2223036-48-2 structure
Product Name:4-(Ethoxy-d5)-pyridine-2-boronic acid pinacol ester
CAS No:2223036-48-2
MF:C13H20BNO3
MW:254.144612312317
CID:6810559
PubChem ID:133550890
Update Time:2025-03-04
4-(Ethoxy-d5)-pyridine-2-boronic acid pinacol ester Chemical and Physical Properties
Names and Identifiers
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- 2223036-48-2
- CS-18211
- 4-(Ethoxy-d5)-pyridine-2-boronic acid pinacol ester
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- Inchi: 1S/C13H20BNO3/c1-6-16-10-7-8-15-11(9-10)14-17-12(2,3)13(4,5)18-14/h7-9H,6H2,1-5H3/i1D3,6D2
- InChI Key: STUXOZJEGSQHOT-YRYIGFSMSA-N
- SMILES: O1B(C2C=C(C=CN=2)OC([2H])([2H])C([2H])([2H])[2H])OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 254.1850074Da
- Monoisotopic Mass: 254.1850074Da
- Isotope Atom Count: 5
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.6Ų
4-(Ethoxy-d5)-pyridine-2-boronic acid pinacol ester Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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